Cas no 645-83-0 (3-methanesulfonylpropanoic acid)
645-83-0 structure
Product Name:3-methanesulfonylpropanoic acid
CAS No:645-83-0
MF:C4H8O4S
MW:152.168920516968
MDL:MFCD01697360
CID:512197
PubChem ID:120308
Update Time:2025-04-19
3-methanesulfonylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylsulfonyl)propanoic acid
- Propanoic acid,3-(methylsulfonyl)-
- 3-methanesulfonyl-propionic acid
- 3-Methansulfonyl-propionsaeure
- 3-Methylsulfon-propionsaeure
- 3-Methylsulfonyl-propionsaeure
- AC1L3QIJ
- AC1Q4GML
- BRN 1764384
- Methylsulfonyl propionic acid
- MSPA
- Propionic acid, 3-(methylsulfonyl)-
- PubChem23949
- 3-(Methylsulfonyl)propionic acid
- Propanoic acid, 3-(methylsulfonyl)-
- 3-methanesulfonylpropanoic acid
- 3-methylsulfonylpropanoic acid
- 3-methylsulfonylpropionic acid
- 3-Methylsulfon-propionsaeure;
- 3-Methansulfonyl-propionsaeure;
- 3-methanesulfonyl-pro
- ODUCCTTZGHSNKX-UHFFFAOYSA-N
- SY028922
- Z295403530
- AKOS000190826
- EN300-31387
- ALBB-016284
- MFCD01697360
- CS-0038744
- DTXSID90214755
- 645-83-0
- 3-(methylsulfonyl)propanoicacid
- DB-058104
- 4-03-00-00727 (Beilstein Handbook Reference)
- 3-(methylsulfonyl) propionic acid
- SCHEMBL12240
- BS-13048
-
- MDL： MFCD01697360
- Inchi： 1S/C4H8O4S/c1-9(7,8)3-2-4(5)6/h2-3H2,1H3,(H,5,6)
- InChI Key： ODUCCTTZGHSNKX-UHFFFAOYSA-N
- SMILES： CS(CCC(=O)O)(=O)=O
- BRN： 1764384
Computed Properties
- Exact Mass: 152.01434
- Monoisotopic Mass: 152.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.8
- XLogP3: -0.9
Experimental Properties
- Density: 1.380
- Melting Point: 102-105 ºC
- Boiling Point: 409℃ at 760 mmHg
- Flash Point: 201.1°C
- Refractive Index: 1.474
- PSA: 71.44
- LogP: 0.58650
3-methanesulfonylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME369-50mg |
3-methanesulfonylpropanoic acid |
645-83-0 | 98% | 50mg |
55.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME369-250mg |
3-methanesulfonylpropanoic acid |
645-83-0 | 98% | 250mg |
229CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME369-5g |
3-methanesulfonylpropanoic acid |
645-83-0 | 98% | 5g |
1402.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME369-1g |
3-methanesulfonylpropanoic acid |
645-83-0 | 98% | 1g |
360.0CNY | 2021-07-10 | |
| Alichem | A449000048-5g |
3-(Methylsulfonyl)propanoic acid |
645-83-0 | 95% | 5g |
$244.97 | 2023-09-01 | |
| Alichem | A449000048-10g |
3-(Methylsulfonyl)propanoic acid |
645-83-0 | 95% | 10g |
$408.34 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ME369-200mg |
3-methanesulfonylpropanoic acid |
645-83-0 | 98% | 200mg |
120.0CNY | 2021-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M65240-5g |
3-(Methylsulfonyl)propanoic acid |
645-83-0 | 5g |
¥1006.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M65240-1g |
3-(Methylsulfonyl)propanoic acid |
645-83-0 | 1g |
¥336.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M65240-10g |
3-(Methylsulfonyl)propanoic acid |
645-83-0 | 10g |
¥1706.0 | 2021-09-04 |
3-methanesulfonylpropanoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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